Isopropenyl acetate
Isopropenyl acetate
Isopropenyl acetate is a superior acetylating agent and decomposes into ketene and acetone by heating in presence of acid catalysts. Iodine in isopropenyl acetate is a unique catalyst for the acetylation of a variety of alcohols, phenols and amines under solvent free conditions.
Isopropenyl acetate forms copolyperoxides of different compositions with indene by the free radical-initiated oxidative copolymerization.
Isopropenyl acetate appears as a clear colorless liquid. Less dense than water. Vapors heavier than air. Used to make other chemicals.
Isopropenyl acetate, also known as 1-methylvinyl acetate or 1-propen-2-ol, acetate, belongs to the class of organic compounds known as enol esters. These are ester derivatives of enols. They have the general formula RC=COC(=O)R' where R, R' = H or organyl group. Isopropenyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, isopropenyl acetate is primarily located in the cytoplasm. Isopropenyl acetate has a sweet, acetic, and berry taste.
Isopropenyl acetate forms copolyperoxides of different compositions with indene by the free radical-initiated oxidative copolymerization.
Isopropenyl acetate appears as a clear colorless liquid. Less dense than water. Vapors heavier than air. Used to make other chemicals.
Isopropenyl acetate, also known as 1-methylvinyl acetate or 1-propen-2-ol, acetate, belongs to the class of organic compounds known as enol esters. These are ester derivatives of enols. They have the general formula RC=COC(=O)R' where R, R' = H or organyl group. Isopropenyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, isopropenyl acetate is primarily located in the cytoplasm. Isopropenyl acetate has a sweet, acetic, and berry taste.
Brand Name:
Vulcanchem
CAS No.:
108-22-5
VCID:
VC20860303
InChI:
InChI=1S/C5H8O2/c1-4(2)7-5(3)6/h1H2,2-3H3
SMILES:
CC(=C)OC(=O)C
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
Isopropenyl acetate
CAS No.: 108-22-5
Cat. No.: VC20860303
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
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Specification
| Description | Isopropenyl acetate is a superior acetylating agent and decomposes into ketene and acetone by heating in presence of acid catalysts. Iodine in isopropenyl acetate is a unique catalyst for the acetylation of a variety of alcohols, phenols and amines under solvent free conditions. Isopropenyl acetate forms copolyperoxides of different compositions with indene by the free radical-initiated oxidative copolymerization. Isopropenyl acetate appears as a clear colorless liquid. Less dense than water. Vapors heavier than air. Used to make other chemicals. Isopropenyl acetate, also known as 1-methylvinyl acetate or 1-propen-2-ol, acetate, belongs to the class of organic compounds known as enol esters. These are ester derivatives of enols. They have the general formula RC=COC(=O)R' where R, R' = H or organyl group. Isopropenyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, isopropenyl acetate is primarily located in the cytoplasm. Isopropenyl acetate has a sweet, acetic, and berry taste. |
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| CAS No. | 108-22-5 |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | prop-1-en-2-yl acetate |
| Standard InChI | InChI=1S/C5H8O2/c1-4(2)7-5(3)6/h1H2,2-3H3 |
| Standard InChI Key | HETCEOQFVDFGSY-UHFFFAOYSA-N |
| SMILES | CC(=C)OC(=O)C |
| Canonical SMILES | CC(=C)OC(=O)C |
| Boiling Point | 97.0 °C 97 °C |
| Colorform | WATER WHITE LIQUID Liquid |
| Flash Point | 60 °F (NFPA, 2010) 60 °F (16 °C) (CLOSED CUP) |
| Melting Point | -92.9 °C -92.9°C |
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